![molecular formula C19H22N4O B13570427 2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-benzimidazole CAS No. 70006-22-3](/img/structure/B13570427.png)
2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-benzimidazole
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Overview
Description
2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-benzimidazole is a compound that has garnered significant interest in the field of medicinal chemistry. This compound is known for its potential therapeutic applications, particularly as a ligand for alpha1-adrenergic receptors . These receptors are a class of G-protein-coupled receptors that play a crucial role in various physiological processes, including the contraction of smooth muscles in blood vessels, the lower urinary tract, and the prostate .
Preparation Methods
The synthesis of 2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-benzimidazole typically involves a multi-step process. One common synthetic route includes the reaction of 2-methoxyphenylpiperazine with a benzimidazole derivative under specific conditions . The reaction conditions often involve the use of solvents such as ethanol or methanol, and catalysts like hydrochloric acid or sodium carbonate . Industrial production methods may involve optimization of these reaction conditions to enhance yield and purity .
Chemical Reactions Analysis
2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-benzimidazole undergoes various chemical reactions, including:
Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where the piperazine ring can be modified using different nucleophiles.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane, acetonitrile, and catalysts such as palladium on carbon . Major products formed from these reactions depend on the specific reagents and conditions used, but they often include modified benzimidazole derivatives .
Scientific Research Applications
2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-benzimidazole has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of 2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-benzimidazole involves its interaction with alpha1-adrenergic receptors . These receptors are activated or blocked by the compound, leading to various physiological effects. The molecular targets include the smooth muscles in blood vessels, the lower urinary tract, and the prostate . The pathways involved in its mechanism of action include the G-protein-coupled receptor signaling pathways .
Comparison with Similar Compounds
2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-benzimidazole can be compared with other similar compounds, such as trazodone, naftopidil, and urapidil . These compounds also act as alpha1-adrenergic receptor antagonists but differ in their chemical structure and pharmacokinetic profiles . The uniqueness of this compound lies in its specific binding affinity and selectivity for alpha1-adrenergic receptors .
Similar Compounds
- Trazodone
- Naftopidil
- Urapidil
Properties
CAS No. |
70006-22-3 |
---|---|
Molecular Formula |
C19H22N4O |
Molecular Weight |
322.4 g/mol |
IUPAC Name |
2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-benzimidazole |
InChI |
InChI=1S/C19H22N4O/c1-24-18-9-5-4-8-17(18)23-12-10-22(11-13-23)14-19-20-15-6-2-3-7-16(15)21-19/h2-9H,10-14H2,1H3,(H,20,21) |
InChI Key |
GRGYFXDAOZBGPF-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CC3=NC4=CC=CC=C4N3 |
solubility |
47.9 [ug/mL] (The mean of the results at pH 7.4) |
Origin of Product |
United States |
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